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Introduction

Sodium formate (HCOONa), the sodium salt of formic acid, is emerging as a versatile and
valuable substrate in microbial fermentation. As a simple one-carbon (C1) compound, formate
can be produced from the electrochemical reduction of COz2, positioning it as a sustainable
feedstock for biomanufacturing.[1][2] In microbial systems, sodium formate can serve as a
primary carbon and energy source, a co-substrate to enhance the metabolism of other sugars,
or a fermentation modulator to improve product yields and process stability.[3][4] Its
applications range from the production of biofuels and biochemicals to the preservation of
agricultural feedstocks like silage.[3][5][6]

These application notes provide detailed experimental setups and protocols for utilizing sodium
formate in microbial fermentation, complete with quantitative data summaries and visual
workflows to guide researchers in their experimental design.

Metabolic Utilization of Formate

Microorganisms have evolved several distinct pathways to assimilate formate. A common
strategy involves the initial activation of formate by its ligation to tetrahydrofolate (THF),
catalyzed by formate-THF ligase.[1] The resulting formyl-THF enters the central carbon
metabolism and can be used to produce key biosynthetic precursors like acetyl-CoA, pyruvate,
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and serine.[4] This process allows the cell to build biomass and synthesize value-added
products from a simple C1 source.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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